N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide

• IUPAC Name: N-(3-nitrophenyl)-5-oxo-2-phenyloxolane-3-carboxamide
• InChI: InChI=1S/C17H14N2O5/c20-15-10-14(16(24-15)11-5-2-1-3-6-11)17(21)18-12-7-4-8-13(9-12)19(22)23/h1-9,14,16H,10H2,(H,18,21)
• InChI Key: BDIMBBHVLORZBG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(OC1=O)C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N2O5
• Molecular Weight: 326.30 g/mol

Description

N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide, also known as NOPTF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide is not fully understood. However, studies have shown that it exerts its effects through the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide have been extensively studied. It has been found to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various diseases. It has also been shown to have anticancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide is its potential for drug development. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for the development of new drugs. However, one of the limitations of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide is its toxicity. It has been found to be toxic at high doses, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide. One of the areas of focus is the development of new drugs based on N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide. Researchers are also studying the potential use of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, studies are being conducted to better understand the mechanism of action of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide and its potential applications in other fields of scientific research.
Conclusion:
In conclusion, N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide is a promising chemical compound that has potential applications in various fields of scientific research. Its synthesis method has been extensively studied and optimized, and its scientific research application includes drug development, treatment of Alzheimer's disease, and other neurodegenerative disorders. The mechanism of action of N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide is not fully understood, but its anti-inflammatory, antioxidant, and anticancer properties have been extensively studied. While N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide has limitations, its potential for drug development and other applications make it an exciting area of research for the future.

Scientific Research Applications

N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide has been found to have potential applications in various fields of scientific research. One of its primary uses is in the development of new drugs. N-(3-nitrophenyl)-5-oxo-2-phenyltetrahydro-3-furancarboxamide has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development. It has also been studied for its potential use in the treatment of Alzheimer's disease.